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Compound of Interest

Compound Name: UA62784

Cat. No.: B1684025

Essential Safety and Disposal Information for UA62784, a microtubule polymerization inhibitor.

For researchers, scientists, and drug development professionals handling UA62784, proper
disposal is critical to ensure laboratory safety and environmental protection. UA62784,
chemically identified as 4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-9-one, is recognized as
an inhibitor of microtubule polymerization. Due to its hazardous nature, specific procedures
must be followed for its disposal.

Hazard Profile and Safety Data

UA62784 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to the safety protocols outlined in the material safety data sheet (MSDS)
IS mandatory to minimize risks to personnel and the environment.

Precautionary Statement

Hazard Category GHS Classification
Code
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
] ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

Table 1: GHS Hazard Classifications for UA62784.[1]
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Personal Protective Equipment (PPE)

Before handling UA62784, ensure the following personal protective equipment is worn:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Work should be conducted in a well-ventilated area, preferably within a fume hood, with

accessible safety shower and eye wash stations.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of UA62784 is to "Dispose of contents/ container to an

approved waste disposal plant" (P501).[1] This necessitates treating UA62784 as hazardous

chemical waste. The following steps provide a detailed workflow for its proper disposal:

Segregation: Do not mix UA62784 waste with other waste streams. It should be collected in
a designated, properly labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "UA62784" or "4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-9-one,"
and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Waste Accumulation: Store the sealed hazardous waste container in a designated, secure,
and well-ventilated secondary containment area away from incompatible materials such as
strong acids, alkalis, and oxidizing/reducing agents.[1]

Spill Management: In the event of a spill, collect the spillage to prevent it from entering
drains, water courses, or the soil.[1] Absorb the spill with an inert material (e.g., vermiculite,
dry sand) and place it in the designated hazardous waste container.

Contact Environmental Health and Safety (EHS): Notify your institution's Environmental
Health and Safety department to arrange for the collection and disposal of the hazardous
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waste. They will ensure that the waste is transported to an approved waste disposal facility in
compliance with all local, state, and federal regulations.

Experimental Workflow: Disposal of UA62784
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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